1-(2-Benzofuranyl)-2-[[1-(2,4,6-trimethylphenyl)-5-tetrazolyl]thio]ethanone

• Molecular Formula: C20H18N4O2S
• Molecular Weight: 378.4 g/mol
• IUPAC Name: 1-(1-benzofuran-2-yl)-2-[1-(2,4,6-trimethylphenyl)tetrazol-5-yl]sulfanylethanone
• InChI: InChI=1S/C20H18N4O2S/c1-12-8-13(2)19(14(3)9-12)24-20(21-22-23-24)27-11-16(25)18-10-15-6-4-5-7-17(15)26-18/h4-10H,11H2,1-3H3
• InChI Key: ADPWJUQWAIHRON-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1)C)N2C(=NN=N2)SCC(=O)C3=CC4=CC=CC=C4O3)C

Description

1-(2-benzofuranyl)-2-[[1-(2,4,6-trimethylphenyl)-5-tetrazolyl]thio]ethanone is a member of tetrazoles.

Scientific Research Applications

Anticandidal and Cytotoxicity Assessment Derivatives of 1-(2-Benzofuranyl)-2-[[1-(2,4,6-trimethylphenyl)-5-tetrazolyl]thio]ethanone were also studied for their anticandidal activity and cytotoxic effects. The synthesized compounds were screened against NIH/3T3 cells using the MTT assay and showed potent anticandidal agents with weak cytotoxicities, indicating a therapeutic potential in treating Candida infections with minimal side effects (Kaplancıklı et al., 2014).

Antimicrobial Activity Another study highlighted the antimicrobial potential of compounds structurally similar to 1-(2-Benzofuranyl)-2-[[1-(2,4,6-trimethylphenyl)-5-tetrazolyl]thio]ethanone. Novel derivatives were synthesized, characterized, and evaluated for their antimicrobial activity against various bacterial and fungal strains, showing good inhibitory effects. This indicates the possible application of these compounds in developing new antimicrobial agents (Dişli et al., 2021).

Antimitotic Activity In the quest for novel antimitotic agents, a series of new benzofuran linked tetralones were synthesized and evaluated. These compounds, structurally related to 1-(2-Benzofuranyl)-2-[[1-(2,4,6-trimethylphenyl)-5-tetrazolyl]thio]ethanone, showed promising antimitotic activity, indicating their potential use in cancer therapy (Umesha et al., 2018).